Cas no 1805092-65-2 (2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid)

2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid is a versatile pyridine derivative with a unique structural framework, combining a bromo-substituted aromatic ring, a difluoromethyl group, and an acetic acid side chain. This compound is particularly valuable in pharmaceutical and agrochemical research due to its functional groups, which enable further derivatization and incorporation into active molecules. The presence of both amino and carboxylic acid moieties enhances its reactivity, facilitating the synthesis of heterocyclic compounds or coordination complexes. Its difluoromethyl group may contribute to improved metabolic stability and bioavailability in drug development. The bromo substituent offers a handle for cross-coupling reactions, expanding its utility in medicinal chemistry and material science applications.

2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid structure

1805092-65-2 structure

Product Name:2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid

CAS No:1805092-65-2

MF:C₈H₇BrF₂N₂O₂

MW:281.054188013077

CID:4853764

Update Time:2025-10-22

2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid
- Inchi： 1S/C8H7BrF2N2O2/c9-4-2-13-8(12)6(7(10)11)3(4)1-5(14)15/h2,7H,1H2,(H2,12,13)(H,14,15)
- InChI Key： STVAZWMRMIDARL-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C(F)F)=C1CC(=O)O)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: 1.3
Topological Polar Surface Area: 76.2

2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069255-1g	2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid	1805092-65-2	97%	1g	$1,549.60	2022-04-01

2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Additional information on 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805092-65-2)

2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805092-65-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethyl substituents, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a pyridine core and acetic acid side chain, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid as a key subject of study. Researchers are particularly intrigued by its potential role in developing enzyme inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Its CAS No. 1805092-65-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific investigations.

One of the most discussed topics in modern chemistry is the sustainable synthesis of complex molecules. 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid exemplifies this trend, as its synthesis often involves green chemistry principles to minimize environmental impact. This aligns with the increasing focus on eco-friendly methodologies in industrial and academic labs worldwide.

Another area of interest is the compound's potential in crop protection. The difluoromethyl group is known to enhance the bioactivity of agrochemicals, making this compound a candidate for developing next-generation pesticides and herbicides. This application is particularly relevant given the rising global concerns about food security and sustainable agriculture.

From a technical perspective, 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid is often analyzed using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring the compound's purity and stability, which are essential for its use in high-value applications. The compound's solubility and reactivity profiles are also frequently studied to optimize its performance in various chemical processes.

In the context of drug development, this pyridine derivative is explored for its potential to interact with biological targets. Its amino and carboxylic acid functionalities make it a promising scaffold for designing small-molecule drugs, particularly in oncology and infectious diseases. The compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties.

The commercial availability of 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805092-65-2) has expanded its accessibility to researchers. Suppliers often highlight its high purity and custom synthesis options, catering to the diverse needs of the scientific community. This availability has accelerated its adoption in both academic and industrial settings.

Looking ahead, the compound's applications are expected to grow, particularly in precision medicine and smart materials. Its unique combination of halogenation and fluorination offers unexplored opportunities in designing functional materials with tailored properties. As research progresses, 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid is likely to remain a focal point in interdisciplinary studies.

In summary, 2-Amino-5-bromo-3-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1805092-65-2) represents a compelling example of how specialty chemicals drive innovation across multiple fields. Its multifunctional structure and broad applicability ensure its continued relevance in scientific and industrial advancements.